Cas no 873811-15-5 (1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 873811-15-5
• MF: C₁₈H₁₇N₃O₆S
• MW: 403.409083127975
• CID: 6444417
• Update Time: 2025-10-21

1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one

• Inchi： 1S/C18H17N3O6S/c1-27-15-7-5-12(6-8-15)19-16-10-28(25,26)11-17(16)20(18(19)22)13-3-2-4-14(9-13)21(23)24/h2-9,16-17H,10-11H2,1H3
• InChI Key： DGRKMQNNMSVLLB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC([N+]([O-])=O)=C2)C2CS(=O)(=O)CC2N1C1=CC=C(OC)C=C1

Additional information on 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Professional Introduction to Compound with CAS No. 873811-15-5 and Product Name: 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

The compound with the CAS number 873811-15-5 and the product name 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a thieno[3,4-d]imidazole core, makes it a subject of intense interest for researchers exploring novel drug candidates.

In recent years, the development of new molecular entities with unique scaffolds has been a cornerstone of drug discovery efforts. The presence of both 4-methoxyphenyl and 3-nitrophenyl substituents in the molecule suggests a potential for modulating various biological pathways. These aromatic groups are known to influence electronic properties and binding interactions with biological targets, making them valuable in designing molecules with specific pharmacological profiles.

The hexahydro prefix indicates the presence of a six-membered saturated ring fused to the thieno[3,4-d]imidazole system. This structural feature can enhance metabolic stability while maintaining flexibility, which is often crucial for achieving optimal pharmacokinetic properties. The trione moiety further contributes to the molecular complexity, potentially influencing both solubility and reactivity. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

Recent studies in the field of heterocyclic chemistry have highlighted the importance of thieno[3,4-d]imidazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating enzyme inhibition, receptor binding, and other cellular processes. The specific substitution pattern in 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione positions it as a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential to interact with multiple biological targets simultaneously. The combination of 4-methoxyphenyl and 3-nitrophenyl substituents can create unique electronic and steric environments that may enhance binding affinity and selectivity. This dual interaction capability is particularly attractive in drug discovery, as it can lead to more potent and less toxic therapeutic agents.

The thieno[3,4-d]imidazole core is known for its ability to mimic natural products and bioactive molecules. This structural motif has been successfully incorporated into various drug candidates that exhibit significant pharmacological activity. The hexahydro substitution further stabilizes the molecule while allowing for conformational flexibility, which is essential for optimal binding to biological targets.

Current research trends in pharmaceutical chemistry emphasize the need for innovative molecular designs that can address complex diseases effectively. The compound under discussion aligns well with these trends by incorporating multiple functional groups that can modulate biological pathways in a targeted manner. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups suggests a balanced approach to achieving desired pharmacological effects.

In vitro studies have begun to explore the potential biological activities of this compound. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various therapeutic areas. These findings are encouraging and warrant further investigation into its mechanisms of action and potential therapeutic applications.

The development of new synthetic methodologies has also been instrumental in advancing research in this area. Efficient synthetic routes to complex heterocyclic molecules like 1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione are crucial for enabling rapid discovery and optimization of lead compounds. Recent advances in synthetic chemistry have made it possible to construct such complex molecules with greater precision and efficiency.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore its therapeutic potential. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible benefits for patients.

In conclusion,1-(4-methoxyphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its complex structure and unique substitution pattern position it as a promising lead molecule for further exploration. Continued research efforts will be crucial in unlocking its full therapeutic potential.